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Compound of Interest

Compound Name: trans-ACPD

Cat. No.: B15617328 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of trans-ACPD, a

metabotropic glutamate receptor agonist. Adherence to these guidelines is crucial for ensuring

the safety of laboratory personnel and maintaining compliance with regulatory standards.

It is important to note that a specific Safety Data Sheet (SDS) with detailed disposal

instructions for trans-ACPD was not found in the provided search results. Therefore, the

following procedures are based on established best practices for the disposal of laboratory

chemical waste. All laboratory personnel should treat trans-ACPD as a potentially hazardous

substance and consult their institution's Environmental Health and Safety (EHS) department for

specific protocols.[1]

Chemical and Physical Properties of trans-ACPD
A clear understanding of a chemical's properties is fundamental to its safe handling and

disposal. The quantitative data for (±)-trans-ACPD are summarized below.
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Property Value

Molecular Formula C₇H₁₁NO₄

Molecular Weight 173.17 g/mol

CAS Number 67684-64-4

Solubility

Soluble to 5 mM in water with gentle warming

and to 50 mM in 1eq. NaOH.[2] Also soluble in

DMSO.[3]

Storage Store at Room Temperature.[2]

Disposal Protocol: A Step-by-Step Approach
The disposal of trans-ACPD must be managed through your institution's hazardous waste

program.[4] Under no circumstances should this chemical or its containers be disposed of

down the drain or in the regular trash.[4][5][6][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE before handling trans-
ACPD waste. This includes a lab coat, safety goggles, and chemical-resistant gloves.[4]

Waste Segregation:

Treat all forms of trans-ACPD waste as hazardous. This includes pure chemical,

solutions, and contaminated lab materials (e.g., gloves, wipes, pipette tips).[1]

Keep solid and liquid wastes in separate containers.[8]

Do not mix trans-ACPD waste with incompatible chemicals. It is standard practice to

segregate organic solvents, inorganic chemicals, and toxic metal waste streams.[8]

Waste Collection and Containerization:

Solid Waste: Collect solid trans-ACPD and contaminated materials in a designated, leak-

proof container with a secure, tight-fitting lid.[9]
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Liquid Waste: Use a chemically compatible, leak-proof container for solutions containing

trans-ACPD.[8] For instance, acidic or basic solutions should not be stored in metal

containers.[9] To prevent spills, do not fill liquid containers beyond 90% of their capacity.[9]

Waste Labeling:

Clearly label all waste containers with the words "Hazardous Waste" and the full chemical

name, "trans-ACPD".[4][7]

The label must also include the date on which waste was first added to the container.

Storage:

Store sealed waste containers in a designated satellite accumulation area (SAA) within the

lab, which should be at or near the point of waste generation.[4][9]

This area must be cool, dry, and well-ventilated.

Utilize secondary containment, such as a spill tray, to mitigate the effects of potential

leaks.[5][8]

Disposal of "Empty" Containers:

A container that previously held trans-ACPD must be triple-rinsed with a suitable solvent

to be considered non-hazardous.[1][6]

The rinsate generated during this process is considered hazardous waste and must be

collected and disposed of along with the liquid trans-ACPD waste.[1][4]

After triple-rinsing, deface the original chemical label on the container before disposing of

it as regular trash.[1][4]

Final Disposal:

When a waste container is full or reaches the local regulatory storage time limit (e.g., 90

days), contact your institution's EHS office to schedule a pickup.[9]
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Accurately complete all necessary waste disposal documentation provided by your

institution.[4]

Visualization of Disposal Workflow
The following diagram outlines the logical steps for the safe and compliant disposal of trans-
ACPD.
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Phase 1: In-Lab Handling

Phase 2: Safe Storage

Phase 3: Final Disposal
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Caption: Logical workflow for the proper disposal of trans-ACPD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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